Cas no 50394-90-6 (4-Hydroxy Ethynyl Estradiol)

• Product Name: 4-Hydroxy Ethynyl Estradiol
• CAS No: 50394-90-6
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 372421
• Update Time: 2025-04-19

4-Hydroxy Ethynyl Estradiol Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-yne-3,4,17-triol,(17a)-
• 4-Hydroxy Ethynyl Estradiol
• (8R,9S,13S,14S)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,4,17-triol
• 17alpha-ethynyl-4-hydroxyestradiol
• 19-Nor-17
• 19-Norpregna-1,3,5(10)-trien-20-yne-3,4,17alpha-triol
• A)-19-Norpregna-1,3,5(10)-trien-20-yne-3,4,17-triol
• A-Ethynylestra-1,3,5(10)-triene-3,4,17
• A-pregna-1,3,5(10)-trien-20-yne-3,4,17-triol
• A-triol

• Inchi： 1S/C20H24O3/c1-3-20(23)11-9-16-14-4-5-15-12(6-7-17(21)18(15)22)13(14)8-10-19(16,20)2/h1,6-7,13-14,16,21-23H,4-5,8-11H2,2H3/t13-,14-,16+,19+,20?/m1/s1
• InChI Key： SYFHJXSYRPNSOI-DFJNYNKPSA-N
• SMILES： OC1(C#C)CC[C@H]2[C@@H]3CCC4C(=C(C=CC=4[C@H]3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 312.17300

Experimental Properties

• PSA: 60.69000
• LogP: 3.29070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives